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Compound of Interest

Compound Name: ACP-5862-d4

Cat. No.: B12418138

The proper handling and disposal of laboratory chemicals are paramount for ensuring
personnel safety and environmental protection. This document provides a comprehensive
guide to the proper disposal procedures for ACP-5862-d4, a deuterated metabolite of
Acalabrutinib used as a pharmaceutical reference standard.[1][2] The information herein is
synthesized from its Material Safety Data Sheet (MSDS) and general laboratory waste
management protocols.

Disclaimer: This guide is intended for informational purposes and should be used as a
supplement to, not a replacement for, the official Material Safety Data Sheet (MSDS) provided
by the manufacturer, institutional guidelines, and local, state, and federal regulations. Always
consult with your institution's Environmental Health and Safety (EHS) office for specific
disposal requirements.

Compound Data Summary

It is essential to be familiar with the properties of a chemical before handling and disposal.
Below is a summary of the available information for ACP-5862-d4.
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Property Value Source

Acalabrutinib Metabolite M27
Product Name [11[2][3]
(ACP-5862)-D4

4-(8-Amino-3-(4-(but-2-
] ynamido)butanoyl)imidazo[1,5-
Chemical Name
alpyrazin-1-yl)-N-(pyridin-2-yl-

d4)benzamide

Molecular Formula C26H19D4N703

Molecular Weight 485.5 g/mol

For R&D use only as a

Intended Use Pharmaceutical Reference
Standard.

Bioactivity Not bioactive, non-radioactive.

CAS Number Not Available

Disposal Protocol: A Step-by-Step Guide

The following protocol outlines the recommended steps for the safe disposal of ACP-5862-d4.
This procedure is based on general best practices for chemical laboratory waste.

Waste Identification and Segregation

« Initial Assessment: Treat all waste chemicals, including ACP-5862-d4 and any materials
contaminated with it, as hazardous unless confirmed otherwise by your institution's EHS
office.

e Segregation: Do not mix ACP-5862-d4 waste with other chemical waste streams unless
explicitly permitted by your EHS protocol. Incompatible chemicals, when mixed, can react
violently or release hazardous gases.

o Collect halogenated and non-halogenated organic solvents in separate containers.

o Keep organic wastes separate from inorganic wastes.
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o Solutions containing ACP-5862-d4 should be segregated from solid waste contaminated
with the compound (e.g., gloves, weigh boats, paper towels).

Containerization and Labeling

o Container Selection: Use a designated, leak-proof container that is chemically compatible
with ACP-5862-d4 and any solvents used. The container must have a secure, tightly closing
lid. The container must be kept closed at all times except when adding waste.

o Labeling: Proper labeling is critical for safe disposal. Affix a "Hazardous Waste" tag to the
container as soon as the first drop of waste is added. The label must include:

The words "Hazardous Waste".

[¢]

o The full chemical name: "Acalabrutinib Metabolite M27 (ACP-5862)-D4". Avoid using
formulas or abbreviations.

o Alist of all constituents in the container, including solvents, with their estimated
percentages.

o The associated hazards (e.g., Toxic).

o The date the container was first used and the date it became full.

Storage and Accumulation

o Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
should be at or near the point of generation. This could be a designated area within a
chemical fume hood or a secondary containment bin on a workbench.

e Secondary Containment: All liquid waste containers must be stored in secondary
containment trays to prevent spills from spreading.

e Incompatible Waste Storage: Ensure that containers of incompatible wastes are separated
within the SAA. For example, store acids and bases separately.

Disposal Request and Pickup
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» Requesting Pickup: Once the waste container is full, or if it has been in the SAA for an
extended period (typically up to one year for partially filled containers), submit a waste
collection request to your institution's EHS or hazardous waste management program.

e Prohibited Disposal Methods:
o Do NOT dispose of ACP-5862-d4 down the sink.
o Do NOT dispose of the chemical in the regular trash.
o Do NOT use evaporation in a fume hood as a method of disposal.

Visualizing the Disposal Workflow

To ensure clarity, the following diagram illustrates the decision-making process for chemical
waste disposal in a typical laboratory setting.
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Waste Segregation and Containerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for ACP-
5862-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418138#acp-5862-d4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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